2-Bromo-5-isopropoxypyridine
Cat. No. B1524843
M. Wt: 216.07 g/mol
InChI Key: CUYHLTYVNBUNMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[n:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1.[CH:9]([CH3:10])([CH3:11])[OH:12]>>[Br:1][c:2]1[n:3][cH:4][c:5]([O:8][CH:9]([CH3:10])[CH3:11])[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccc(Br)nc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)Oc1ccc(Br)nc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
